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Compound of Interest

Compound Name: DL-Lysine monohydrate

Cat. No.: B1586232

A Comparative Analysis of Leading DL-Lysine Monohydrate Suppliers for Researchers and
Pharmaceutical Professionals

In the intricate landscape of pharmaceutical research and drug development, the purity and
consistency of raw materials are paramount. DL-Lysine monohydrate, a racemic mixture of
the essential amino acid lysine, serves as a critical component in various research and
manufacturing processes. This guide offers a comparative analysis of prominent suppliers of
DL-Lysine monohydrate, providing researchers, scientists, and drug development
professionals with objective data to inform their procurement decisions.

The selection of a reliable supplier for DL-Lysine monohydrate is a crucial step in ensuring
the reproducibility and success of experimental outcomes. This guide focuses on a
comparative overview of key quality attributes and provides standardized experimental
protocols for in-house verification.

Data Presentation: A Comparative Overview

The following table summarizes the typical quality specifications for DL-Lysine monohydrate
from leading global suppliers. While direct head-to-head comparative studies are not always
publicly available, this table is compiled from generally accessible product specifications and
industry standards for high-purity amino acids. The suppliers included in this analysis are
Ajinomoto, Evonik, CJ Bio, Meihua Group, Eppen, and Fufeng Group. It is important to note
that specific batch-to-batch variability may occur, and users should always refer to the
Certificate of Analysis (CoA) provided with their purchase.
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Experimental Protocols

To ensure the quality and consistency of DL-Lysine monohydrate for research and
pharmaceutical applications, a series of standardized analytical tests should be performed. The
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following are detailed methodologies for key experiments.

Purity Assay by High-Performance Liquid
Chromatography (HPLC)

This method is used to determine the accurate percentage of DL-Lysine monohydrate in a
given sample.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

o Mobile Phase: A gradient of a buffered aqueous phase and an organic solvent (e.g.,
acetonitrile or methanol). The exact gradient program should be optimized based on the
specific column and instrument.

o Standard Preparation: Prepare a standard solution of known concentration using a certified
reference standard of DL-Lysine monohydrate.

o Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a
known concentration.

e Procedure: Inject equal volumes of the standard and sample solutions into the
chromatograph. Record the peak areas.

o Calculation: The percentage purity of the sample is calculated by comparing the peak area of
the sample to the peak area of the standard.

Determination of Loss on Drying

This test measures the amount of volatile matter, including water, in the sample.
o Apparatus: A calibrated drying oven and an analytical balance.
e Procedure:

o Accurately weigh a sample of DL-Lysine monohydrate (approximately 1-2 g) into a pre-
dried weighing bottle.
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o Dry the sample in the oven at 105°C for 2 hours.

o Cool the sample in a desiccator to room temperature and re-weigh.

e Calculation: The loss on drying is expressed as a percentage of the initial sample weight.

Residue on Ignition (Sulphated Ash)

This test determines the amount of inorganic impurities in the sample.
o Apparatus: A muffle furnace and a platinum crucible.

e Procedure:

[e]

Accurately weigh a sample of DL-Lysine monohydrate (approximately 1 g) into a tared
platinum crucible.

[¢]

Moisten the sample with a small amount of sulfuric acid.

[e]

Gently heat the crucible until the sample is thoroughly charred.

o

Ignite the crucible in a muffle furnace at 600 + 50°C until all carbon has been consumed.

[¢]

Cool the crucible in a desiccator and weigh.

o Calculation: The residue on ignition is expressed as a percentage of the initial sample
weight.

Heavy Metals Test

This method is used to detect the presence of heavy metal impurities.

e Procedure: This test is typically performed according to the methods outlined in major
pharmacopeias such as the United States Pharmacopeia (USP) or the European
Pharmacopoeia (Ph. Eur.). It often involves a colorimetric reaction with a thioacetamide-
glycerin test solution and comparison against a lead standard.

Mandatory Visualizations
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Caption: Role of Lysine in Major Metabolic Pathways.

Experimental Workflow
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Caption: Quality Control Workflow for DL-Lysine Monohydrate.

Logical Relationship for Supplier Selection
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Caption: Decision-Making Process for Supplier Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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